Cas no 2703763-73-7 (2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione)

2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione structure
2703763-73-7 structure
Product Name:2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione
CAS No:2703763-73-7
MF:C19H22N4O4
MW:370.402384281158
CID:5614706
PubChem ID:165946003
Update Time:2025-10-29

2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • EN300-33361901
    • 2703763-73-7
    • 2-(2,6-dioxopiperidin-3-yl)-5-[(2-methylpiperidin-4-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione
    • 2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione
    • Inchi: 1S/C19H22N4O4/c1-10-8-12(6-7-20-10)21-11-2-3-13-14(9-11)19(27)23(18(13)26)15-4-5-16(24)22-17(15)25/h2-3,9-10,12,15,20-21H,4-8H2,1H3,(H,22,24,25)
    • InChI Key: OQQQFGUBDITTJV-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NC1CCNC(C)C1

Computed Properties

  • Exact Mass: 370.16410520g/mol
  • Monoisotopic Mass: 370.16410520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 108Ų

2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33361901-1.0g
2-(2,6-dioxopiperidin-3-yl)-5-[(2-methylpiperidin-4-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione
2703763-73-7 95.0%
1.0g
$0.0 2025-03-18
Enamine
EN300-33361901-1g
2-(2,6-dioxopiperidin-3-yl)-5-[(2-methylpiperidin-4-yl)amino]-2,3-dihydro-1H-isoindole-1,3-dione
2703763-73-7
1g
$0.0 2023-09-04

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione

Recent Advances in the Study of 2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703763-73-7)

The compound 2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703763-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and immunomodulation. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of protein-protein interactions, specifically targeting the ubiquitin-proteasome system. Researchers have demonstrated that this molecule exhibits high affinity for cereblon (CRBN), a critical component of the E3 ubiquitin ligase complex. By binding to CRBN, the compound promotes the degradation of specific substrate proteins, thereby exerting its therapeutic effects. This mechanism has been particularly relevant in the context of multiple myeloma and other hematological malignancies, where the targeted degradation of oncogenic proteins can lead to significant clinical benefits.

In addition to its anticancer properties, recent studies have explored the immunomodulatory effects of 2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione. Preliminary data suggest that the compound can modulate the activity of T cells and natural killer (NK) cells, enhancing their antitumor immune responses. These findings have opened new avenues for its use in combination therapies, particularly with immune checkpoint inhibitors, to improve treatment outcomes in solid tumors.

Pharmacokinetic and pharmacodynamic studies have also been a focal point of recent research. Advanced formulations and delivery systems, such as nanoparticle-based carriers, have been developed to enhance the bioavailability and tissue distribution of the compound. These innovations aim to address challenges related to its solubility and stability, which have been identified as potential limitations in earlier studies. Furthermore, structure-activity relationship (SAR) analyses have provided insights into optimizing the molecule's efficacy and reducing off-target effects.

Looking ahead, the ongoing clinical trials and translational research efforts are expected to further validate the therapeutic potential of 2-(2,6-dioxopiperidin-3-yl)-5-(2-methylpiperidin-4-yl)amino-2,3-dihydro-1H-isoindole-1,3-dione. The compound's unique mechanism of action and broad applicability make it a promising candidate for addressing unmet medical needs in oncology and beyond. As research progresses, it will be crucial to continue monitoring its safety profile and exploring novel combination strategies to maximize its clinical impact.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd